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Abstract
A-770041 is a potent and selective, orally bioavailable small-molecule inhibitor of Lymphocyte-

specific protein tyrosine kinase (Lck), a member of the Src family of tyrosine kinases.[1][2] Lck

plays a crucial role in T-cell activation and signaling, making it an attractive therapeutic target

for autoimmune diseases and organ transplant rejection.[1][2] These application notes provide

detailed protocols for key in vitro assays to characterize the activity of A-770041, including its

enzymatic inhibition of Lck, its effect on cytokine production in a cellular context, and its impact

on cell viability and proliferation.

Data Presentation
The following table summarizes the in vitro activity of A-770041 across various assays.
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Assay Type
Target/Cell
Line

Parameter Value Notes

Enzymatic Assay Lck IC50 147 nM

Performed in the

presence of 1

mM ATP.[1]

Fyn IC50 44.1 µM

Demonstrates

>300-fold

selectivity for Lck

over Fyn.

Src IC50 9.1 µM

Demonstrates

>60-fold

selectivity for Lck

over Src.

Fgr IC50 14.1 µM

Cell-Based

Assay

Concanavalin A-

stimulated whole

blood

EC50 ~80 nM

Measured by

inhibition of IL-2

production.[1]

Murine CD4+ T-

cells

Effective

Concentration
≥100 nM

Inhibition of Lck

phosphorylation.

[3]

Murine

Regulatory T-

cells (Tregs)

Effective

Concentration
100-500 nM

Inhibition of TGF-

β production.[3]

Signaling Pathway
The diagram below illustrates the simplified signaling pathway of Lck in T-cell activation and the

point of inhibition by A-770041.
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Preparation Kinase Reaction
Detection

Prepare Reagents:
- Lck Enzyme
- Kinase Buffer

- ATP
- Substrate (e.g., Poly(Glu,Tyr))

- A-770041 dilutions

Set up reaction:
- Add Kinase Buffer

- Add A-770041
- Add Lck Enzyme

- Incubate

Initiate reaction:
- Add ATP/Substrate mix

- Incubate

Add ADP-Glo™ Reagent
(depletes unused ATP)

Add Kinase Detection Reagent
(converts ADP to ATP, generates light) Read Luminescence

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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